Cas no 2228613-38-3 (tert-butyl N-3-(3-amino-2,2-dimethylpropyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-3-(3-amino-2,2-dimethylpropyl)-4-methoxyphenylcarbamate
• CAS No: 2228613-38-3
• MF: C₁₇H₂₈N₂O₃
• MW: 308.415824890137
• CID: 5996115
• PubChem ID: 165573747
• Update Time: 2025-10-28

tert-butyl N-3-(3-amino-2,2-dimethylpropyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-amino-2,2-dimethylpropyl)-4-methoxyphenylcarbamate
• 2228613-38-3
• tert-butyl N-[3-(3-amino-2,2-dimethylpropyl)-4-methoxyphenyl]carbamate
• EN300-1887527

• Inchi： 1S/C17H28N2O3/c1-16(2,3)22-15(20)19-13-7-8-14(21-6)12(9-13)10-17(4,5)11-18/h7-9H,10-11,18H2,1-6H3,(H,19,20)
• InChI Key： XEZMZWORRQJQNO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC(C)(C)CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.20999276g/mol
• Monoisotopic Mass: 308.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-(3-amino-2,2-dimethylpropyl)-4-methoxyphenylcarbamate

tert-butyl N-3-(3-amino-2,2-dimethylpropyl)-4-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(3-amino-2,2-dimethylpropyl)-4-methoxyphenylcarbamate, identified by the CAS number 2228613-38-3, is a complex organic molecule with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenol ring. The phenol ring is modified with a methoxy group at the 4-position and an amino-substituted alkyl chain at the 3-position.

Recent studies have highlighted the importance of tert-butyl N-3-(3-amino-2,2-dimethylpropyl)-4-methoxyphenylcarbamate in drug discovery. Its unique structure allows for versatile interactions with biological systems, making it a promising candidate for developing new therapeutic agents. Researchers have explored its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. The presence of the tert-butyl group enhances the molecule's stability, while the methoxy group on the phenol ring contributes to its solubility and bioavailability.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to interact with plant receptors makes it a potential candidate for developing new pesticides or growth regulators. Recent experiments have demonstrated that tert-butyl N-3-(3-amino-2,2-dimethylpropyl)-4-methoxyphenylcarbamate can modulate plant stress responses, offering a novel approach to enhance crop resilience against environmental challenges.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the preparation of the tert-butyl carbamate intermediate and the subsequent coupling with the substituted phenol derivative. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale.

From a structural perspective, tert-butyl N-3-(3-amino-2,2-dimethylpropyl)-4-methoxyphenylcarbamate exhibits a balance between rigidity and flexibility, which is crucial for its functional properties. The tert-butyl group provides steric bulk, while the amino-substituted alkyl chain introduces hydrogen bonding capabilities. This combination allows the molecule to adopt specific conformations that are essential for its biological activity.

The safety profile of this compound has also been extensively studied. Experimental data indicate that it has low toxicity when administered at therapeutic doses, making it suitable for use in pharmaceutical applications. Furthermore, its environmental impact has been assessed through biodegradation studies, which suggest that it can be safely metabolized by microbial communities without causing long-term ecological harm.

In conclusion, tert-butyl N-3-(3-amino-2,2-dimethylpropyl)-4-methoxyphenylcarbamate represents a significant advancement in organic chemistry with wide-ranging applications. Its unique structure, coupled with its favorable safety and environmental profiles, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.